Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate

• CAS RN: 19620-33-8
• Molecular Formula: C13H20O4
• Molecular Weight: 240.29 g/mol
• IUPAC Name: ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate
• InChI: InChI=1S/C13H20O4/c1-3-15-12(14)10(2)11-4-6-13(7-5-11)16-8-9-17-13/h3-9H2,1-2H3
• InChI Key: LNZFOEZRSXUJFJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=C1CCC2(CC1)OCCO2)C

Description

Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate, also known as EDSP, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, and has been used in a number of laboratory experiments.

Mechanism of Action

The exact mechanism of action of Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes and proteins in the body. This can lead to a reduction in inflammation and cell growth, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects:
Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and cell growth, and to have antioxidant properties. It has also been found to have neuroprotective effects, and to improve cognitive function in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate in laboratory experiments is that it has been found to be relatively safe and non-toxic. It is also relatively easy to synthesize, making it a cost-effective option for researchers. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate. One area of interest is in further exploring its anti-inflammatory and anti-cancer properties, and its potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Another area of interest is in developing new drugs based on the structure of Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate, and in exploring its potential as a treatment for other diseases. Overall, Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate is a promising compound with a number of potential applications in scientific research.

Synthesis Methods

Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate can be synthesized using a two-step process. First, 1,4-dioxaspiro[4.5]decan-8-one is reacted with ethyl bromoacetate in the presence of potassium carbonate to form ethyl 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoate. This intermediate is then reacted with triethylamine and acetic anhydride to form Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate.

Scientific Research Applications

Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate has been found to have a number of potential applications in scientific research. One area of interest is in the development of new drugs. Ethyl 2-(1,4-dioxaspiro[4.5]decan-8-ylidene)propanoate has been shown to have anti-inflammatory and anti-cancer properties, making it a potential candidate for drug development. It has also been studied as a potential treatment for Alzheimer's disease and other neurodegenerative disorders.